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Frequently Asked Questions

Q1: What are the basic identifiers and properties of 4-Isopropylbenzoic acid?

A1: Also known as cumic acid or cuminic acid, it is a white to off-white crystalline powder with a

CAS Number of 536-66-3 and a molecular formula of C₁₀H₁₂O₂ [1] [2].

Q2: How should 4-Isopropylbenzoic acid be stored to ensure its stability?

A2: To maintain stability, it should be stored in a tightly closed container in a cool, dry, and

well-ventilated area [2]. One supplier specifically recommends storing under an inert
atmosphere (argon charged) and at cool temperatures between 2-8°C [3].

Q3: What are the known incompatibilities and decomposition products?

A3: 4-Isopropylbenzoic acid is incompatible with strong oxidizing agents [2]. If it thermally

decomposes or combusts, it can generate irritating and toxic gases, including carbon
monoxide and carbon dioxide [2].

Q4: Is this compound sensitive to air or moisture?

A4: The safety data sheet indicates it is stable under normal storage and handling
conditions [2]. However, one supplier classifies it as air and heat sensitive, supporting the

recommendation for storage in a tightly closed, cool, and inert environment [3].
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Quantitative Data Summary

The table below consolidates key physical and chemical properties from the search results for easy

comparison and reference.

Property Value Source / Reference

Melting Point 115 - 120 °C [1] [2] [4]

Boiling Point 271 - 272 °C [1] [2]

Density ~1.162 g/cm³ [1] [2]

pKa 4.35 (Predicted) [1] [2]

Water Solubility Sparingly soluble / slightly soluble [1] [4]

Solubility in Alcohol & Ether Soluble [1] [4]

Vapor Pressure 0.003 mmHg at 25 °C [2]

Partition Coefficient (Log P) 3.23 [2]

Flash Point 128 °C (Closed cup) [2]

Experimental Protocols & Handling

Protocol 1: General Handling and Storage

Container: Always use a tightly closed container to protect the substance from air and moisture, as

it is sensitive to both [3] [2].
Environment: Store in a cool, dry, and well-ventilated area. For long-term stability, consider storing

under an inert gas (argon) at 2-8°C [3].
Handling: Use with adequate ventilation. To minimize dust generation and accumulation, wear

appropriate personal protective equipment (PPE), including protective gloves, eyeglasses, and a dust
mask [2] [4].
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Protocol 2: Solubility Testing The solubility profile can be used to identify and handle the compound.

Solvents: It is soluble in alcohol (e.g., ethanol, methanol) and diethyl ether. It is also reported to be
soluble in sulfuric acid [4].

Procedure: To dissolve the compound, add it gradually to the chosen solvent (e.g., alcohol) and
sonicate with intermittent shaking until fully dissolved [5].

Troubleshooting Common Issues

Issue: The compound has changed color or appearance.

Cause & Solution: This could indicate decomposition due to exposure to air, heat, or
incompatible substances. Ensure the container is tightly sealed and stored in a cool, inert

environment. Check for exposure to oxidizing agents [3] [2].

Issue: Need to verify the identity of the compound.

Cause & Solution: Key physical properties like its melting point (115-120°C) and characteristic

faint green-woody-spicy odor can be used for preliminary identification [1] [2]. For definitive
confirmation, techniques like HPLC (using a C18 column with a phosphoric acid/acetonitrile

mobile phase) can be employed, similar to methods used for related benzoic acid derivatives
[5].

Stability Assessment Workflow

The following diagram illustrates a logical workflow for assessing and ensuring the stability of 4-

Isopropylbenzoic acid in the lab, based on the gathered information.
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Start: Assess 4-Isopropylbenzoic Acid
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(Inert Gas if Possible)
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Incompatible Substances

(Oxidizing Agents)

Confirm Physical Appearance
(White to Off-White Powder)

Stable

Meets all criteria

Investigate Further

Does not meet criteria
(e.g., discoloration)

Click to download full resolution via product page

Key Takeaways for Researchers

Stability is Paramount: The key to maintaining the integrity of 4-Isopropylbenzoic acid in a
research or drug development setting is proper storage: a tightly sealed container in a cool, dry,
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and ideally inert environment [3] [2].

Know the Incompatibilities: Be aware of its reactivity with oxidizing agents to prevent dangerous
reactions or decomposition [2].

Use Appropriate PPE: Always minimize dust generation and use personal protective equipment,
including gloves and eye protection, during handling [2] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.aladdinsci.com/4-isopropylbenzoic-acid-bioactive-small-molecules-by-aladdin-scientific-i107765.html
https://www.chemicalbook.com/ProductMSDSDetailCB1475382_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB1475382_EN.htm
https://www.chemicalbook.com/ProductMSDSDetailCB1475382_EN.htm
https://www.sigmaaldrich.com/BR/en/product/aldrich/268402?srsltid=AfmBOopmUhYQGoKMu1orP25f2rXKnKClxNVOa-48lBkJxrc8XJS4s59I
https://www.smolecule.com/products/s524556?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1475382.htm
https://www.chemicalbook.com/ProductMSDSDetailCB1475382_EN.htm
https://www.aladdinsci.com/4-isopropylbenzoic-acid-bioactive-small-molecules-by-aladdin-scientific-i107765.html
https://www.sigmaaldrich.com/BR/en/product/aldrich/268402?srsltid=AfmBOopmUhYQGoKMu1orP25f2rXKnKClxNVOa-48lBkJxrc8XJS4s59I
https://www.longdom.org/open-access/validated-hplc-method-for-identification-and-quantification-of-4hydroxy-benzoic-acid-in-levetiracetam-oral-solution-drug-product-f-88642.html
https://www.smolecule.com/products/b524556#4-isopropylbenzoic-acid-storage-stability-tight-closure
https://www.smolecule.com/products/b524556#4-isopropylbenzoic-acid-storage-stability-tight-closure
https://www.smolecule.com/products/b524556#4-isopropylbenzoic-acid-storage-stability-tight-closure
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s524556?utm_src=pdf-bulk
https://www.smolecule.com/products/s524556?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s524556?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

